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a,a-Dimethylbenzyl alcohol a,a-Dimethylbenzyl alcohol 2-phenylpropan-2-ol is a tertiary alcohol that is isopropanol in which the hydrogen attached to the carbon bearing the hydroxy group has been replaced by a phenyl group. It has a role as a Mycoplasma genitalium metabolite and a human xenobiotic metabolite. It is a tertiary alcohol and a member of benzyl alcohols. It derives from a hydride of a cumene.
Brand Name: Vulcanchem
CAS No.: 617-94-7
VCID: VC0165765
InChI: InChI=1S/C9H12O/c1-9(2,10)8-6-4-3-5-7-8/h3-7,10H,1-2H3
SMILES: CC(C)(C1=CC=CC=C1)O
Molecular Formula: C9H12O
Molecular Weight: 136.19 g/mol

a,a-Dimethylbenzyl alcohol

CAS No.: 617-94-7

Reference Standards

VCID: VC0165765

Molecular Formula: C9H12O

Molecular Weight: 136.19 g/mol

a,a-Dimethylbenzyl alcohol - 617-94-7

CAS No. 617-94-7
Product Name a,a-Dimethylbenzyl alcohol
Molecular Formula C9H12O
Molecular Weight 136.19 g/mol
IUPAC Name 2-phenylpropan-2-ol
Standard InChI InChI=1S/C9H12O/c1-9(2,10)8-6-4-3-5-7-8/h3-7,10H,1-2H3
Standard InChIKey BDCFWIDZNLCTMF-UHFFFAOYSA-N
SMILES CC(C)(C1=CC=CC=C1)O
Canonical SMILES CC(C)(C1=CC=CC=C1)O
Boiling Point 202.0 °C
202 °C @ 760 MM HG
Colorform PRISMS
Density 0.9735 @ 20 °C/4 °C
Melting Point 36.0 °C
36 °C
Physical Description Liquid
Description 2-phenylpropan-2-ol is a tertiary alcohol that is isopropanol in which the hydrogen attached to the carbon bearing the hydroxy group has been replaced by a phenyl group. It has a role as a Mycoplasma genitalium metabolite and a human xenobiotic metabolite. It is a tertiary alcohol and a member of benzyl alcohols. It derives from a hydride of a cumene.
Solubility INSOL IN WATER; SOL IN ETHANOL, ETHER, BENZENE
Synonyms 2-phenyl-2-propanol
2-phenylpropanol-2
dimethylphenylcarbinol
Vapor Pressure Vapor pressure = 0.52 mm Hg at 37.8 °C
PubChem Compound 12053
Last Modified Nov 11 2021
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